Cas no 5002-27-7 (2-METHOXY-BIPHENYL-4-ACETIC ACID)
2-METHOXY-BIPHENYL-4-ACETIC ACID Chemical and Physical Properties
Names and Identifiers
-
- 2-METHOXY-BIPHENYL-4-ACETIC ACID
-
- Inchi: 1S/C15H14O3/c1-18-14-9-11(10-15(16)17)7-8-13(14)12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,16,17)
- InChI Key: QSORQSLEAOIDLH-UHFFFAOYSA-N
- SMILES: C1(C2=CC=CC=C2)=CC=C(CC(O)=O)C=C1OC
2-METHOXY-BIPHENYL-4-ACETIC ACID Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR01GEA4-250mg |
[1,1'-Biphenyl]-4-acetic acid, 2-methoxy- |
5002-27-7 | 97% | 250mg |
$353.00 | 2025-02-11 | |
| Aaron | AR01GEA4-500mg |
[1,1'-Biphenyl]-4-acetic acid, 2-methoxy- |
5002-27-7 | 97% | 500mg |
$526.00 | 2025-02-11 | |
| Aaron | AR01GEA4-1g |
[1,1'-Biphenyl]-4-acetic acid, 2-methoxy- |
5002-27-7 | 97% | 1g |
$786.00 | 2025-02-11 | |
| 1PlusChem | 1P01GE1S-250mg |
[1,1'-Biphenyl]-4-acetic acid, 2-methoxy- |
5002-27-7 | 97% | 250mg |
$306.00 | 2024-05-01 | |
| 1PlusChem | 1P01GE1S-500mg |
[1,1'-Biphenyl]-4-acetic acid, 2-methoxy- |
5002-27-7 | 97% | 500mg |
$463.00 | 2024-05-01 | |
| 1PlusChem | 1P01GE1S-1g |
[1,1'-Biphenyl]-4-acetic acid, 2-methoxy- |
5002-27-7 | 97% | 1g |
$683.00 | 2024-05-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1581598-250mg |
2-(2-Methoxy-[1,1'-biphenyl]-4-yl)acetic acid |
5002-27-7 | 98% | 250mg |
¥4076.00 | 2024-05-11 |
2-METHOXY-BIPHENYL-4-ACETIC ACID Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 2-METHOXY-BIPHENYL-4-ACETIC ACID
Comprehensive Guide to 2-METHOXY-BIPHENYL-4-ACETIC ACID (CAS No. 5002-27-7): Properties, Applications, and Market Insights
2-METHOXY-BIPHENYL-4-ACETIC ACID (CAS No. 5002-27-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This white to off-white crystalline powder is known for its unique structural properties, making it a valuable intermediate in the synthesis of various bioactive molecules. The compound's molecular formula is C15H14O3, and it features a biphenyl core with a methoxy group at the 2-position and an acetic acid moiety at the 4-position.
The growing interest in 2-METHOXY-BIPHENYL-4-ACETIC ACID stems from its versatile applications in medicinal chemistry. Researchers are particularly focused on its potential as a building block for non-steroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. With the global pharmaceutical industry increasingly seeking novel chemical entities, this compound has become a subject of numerous synthetic chemistry studies and drug discovery programs.
From a chemical perspective, 2-METHOXY-BIPHENYL-4-ACETIC ACID demonstrates interesting solubility characteristics. It is moderately soluble in organic solvents like ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it particularly useful in various organic synthesis applications where controlled solubility is required. The compound's melting point typically ranges between 150-155°C, and it shows good stability under standard storage conditions.
The synthesis of 2-METHOXY-BIPHENYL DERIVATIVES has become an important area of research, with scientists developing more efficient and environmentally friendly production methods. Recent advancements in green chemistry approaches have led to improved synthetic routes for this compound, reducing waste and energy consumption. These developments align with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices.
In the pharmaceutical sector, 2-METHOXY-BIPHENYL-4-ACETIC ACID serves as a crucial intermediate for the production of various drug candidates. Its structural features make it particularly valuable for creating molecules with potential anti-inflammatory, analgesic, and antipyretic properties. The compound's biphenyl scaffold is known to interact with specific biological targets, making it a focus of structure-activity relationship (SAR) studies in medicinal chemistry.
The global market for BIPHENYL-BASED COMPOUNDS has shown steady growth, driven by increasing demand from the pharmaceutical and specialty chemicals sectors. Market analysts project continued expansion, particularly in regions with strong pharmaceutical manufacturing capabilities like North America, Europe, and Asia. The compound's relative stability and well-characterized properties make it attractive for commercial-scale production.
Quality control is paramount when working with 2-METHOXY-BIPHENYL-4-ACETIC ACID. Reputable suppliers typically provide the compound with purity levels exceeding 98%, verified by advanced analytical techniques such as HPLC and NMR spectroscopy. These quality standards ensure reliable performance in research and industrial applications, meeting the stringent requirements of pharmaceutical development.
Recent scientific literature highlights innovative applications of 2-METHOXY-BIPHENYL-4-ACETIC ACID DERIVATIVES in material science. Researchers are exploring its potential in creating advanced functional materials, including liquid crystals and organic semiconductors. These developments open new possibilities beyond traditional pharmaceutical applications, demonstrating the compound's versatility.
Storage and handling of 2-METHOXY-BIPHENYL-4-ACETIC ACID require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture. While not classified as hazardous under normal conditions, proper personal protective equipment is recommended when handling the powder form to prevent irritation.
The future outlook for 2-METHOXY-BIPHENYL-4-ACETIC ACID appears promising, with ongoing research uncovering new potential applications. As pharmaceutical companies continue to explore novel chemical spaces for drug development, this compound's unique structural features position it as a valuable tool for medicinal chemists. The growing emphasis on targeted drug delivery systems and precision medicine may further increase demand for specialized intermediates like this biphenyl derivative.
For researchers and manufacturers seeking HIGH-PURITY 2-METHOXY-BIPHENYL-4-ACETIC ACID, it's essential to partner with reliable suppliers who can provide comprehensive technical data and consistent quality. The compound's role in advancing pharmaceutical research and development makes it a critical material for organizations focused on innovative therapeutic solutions.
5002-27-7 (2-METHOXY-BIPHENYL-4-ACETIC ACID) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)